Cas no 10129-77-8 (2,4-DICHLORO-5-FLUOROPHENYLACETIC ACID)

• Product Name: 2,4-DICHLORO-5-FLUOROPHENYLACETIC ACID
• CAS No: 10129-77-8
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• MDL: MFCD01631383
• CID: 891452
• PubChem ID: 2774020
• Update Time: 2025-10-30

2,4-DICHLORO-5-FLUOROPHENYLACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-5-FLUOROPHENYLACETIC ACID
• AC1MCNTC
• CTK7J2235
• JRD-1065
• MolPort-000-165-912
• PC0215
• PubChem7164
• SureCN3329203
• RARECHEM AL BO 0943
• 2-(2,4-Dichloro-5-fluorophenyl)

• MDL： MFCD01631383
• Inchi： 1S/C8H5Cl2FO2/c9-5-3-6(10)7(11)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： LFLORXCBEGTRHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CC(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.538±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-122℃
• Solubility: Almost insoluble (0.096 g/l) (25 º C),

2,4-DICHLORO-5-FLUOROPHENYLACETIC ACID Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,4-DICHLORO-5-FLUOROPHENYLACETIC ACID

Recent Advances in the Research of 2,4-Dichloro-5-fluorophenylacetic Acid (CAS: 10129-77-8)

2,4-Dichloro-5-fluorophenylacetic acid (CAS: 10129-77-8) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its potential applications in drug development, particularly in the design of novel enzyme inhibitors and antimicrobial agents. The unique structural features of this compound, characterized by the presence of chlorine and fluorine substituents, contribute to its reactivity and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2,4-dichloro-5-fluorophenylacetic acid as a building block for the synthesis of potent COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the structure-activity relationship (SAR) of the derivatives, highlighting the versatility of 10129-77-8 as a synthetic intermediate.

Another notable application of 2,4-dichloro-5-fluorophenylacetic acid was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of novel antifungal agents. The study revealed that fluorinated phenylacetic acid derivatives, including those derived from 10129-77-8, displayed enhanced activity against Candida albicans and Aspergillus fumigatus. The presence of the fluorine atom was found to improve membrane permeability and target binding, underscoring the importance of halogenation in drug design.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 2,4-dichloro-5-fluorophenylacetic acid. A 2023 Organic Process Research & Development paper described a scalable, green chemistry approach for its synthesis, utilizing catalytic fluorination and minimizing hazardous byproducts. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental sustainability are critical considerations.

In conclusion, 2,4-dichloro-5-fluorophenylacetic acid (CAS: 10129-77-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications span from anti-inflammatory and antifungal agents to scalable synthetic processes, demonstrating its broad utility. Future research is expected to further explore its potential in targeted drug delivery systems and combination therapies, leveraging its unique chemical properties.